Cas no 54145-75-4 ((3S)-Pterosin D)

• Product Name: (3S)-Pterosin D
• CAS No: 54145-75-4
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 2005509
• PubChem ID: 5320783
• Update Time: 2025-04-21

(3S)-Pterosin D Chemical and Physical Properties

Names and Identifiers

• (3S)-Pterosin D
• (3S)-Ptersosin D
• (S)-Pterosin D
• pterosin D
• 54145-75-4
• 3-hydroxy-6-(2-hydroxyethyl)-2,2,5,7-tetramethyl-3H-inden-1-one
• 3-hydroxy-6-(2-hydroxyethyl)-2,2,5,7-tetramethyl-2,3-dihydro-1H-inden-1-one
• AKOS032948842
• JBA16970

• Inchi： 1S/C15H20O3/c1-8-7-11-12(9(2)10(8)5-6-16)14(18)15(3,4)13(11)17/h7,13,16-17H,5-6H2,1-4H3
• InChI Key： FITSCHPIOGIYJY-UHFFFAOYSA-N
• SMILES： OC1C2C=C(C)C(CCO)=C(C)C=2C(C1(C)C)=O

Computed Properties

• Exact Mass: 248.14124450Da
• Monoisotopic Mass: 248.14124450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų